Oxobismuthanylium;iodide

• IUPAC Name: oxobismuthanylium;iodide
• InChI: InChI=1S/Bi.HI.O/h;1H;/q+1;;/p-1
• InChI Key: YPMZHGJQYGMKBQ-UHFFFAOYSA-M
• Canonical SMILES: O=[Bi+].[I-]
• Molecular Formula: BiIO
• Molecular Weight: 351.884 g/mol
• CAS No.: 7787-63-5

Description

Oxobismuthanylium iodide, often represented as [BiO]I or BiOI, is a bismuth-based oxyhalide compound comprising bismuth, oxygen, and iodine. It belongs to the family of layered bismuth oxyhalides (BiOX, where X = Cl, Br, I), which are characterized by their tetragonal crystal structure and anisotropic electronic properties. The compound is synthesized via hydrothermal or solvothermal methods, often involving bismuth salts (e.g., Bi(NO₃)₃) and iodide sources (e.g., KI) under controlled pH and temperature conditions.

BiOI exhibits a bandgap of approximately 1.7–1.9 eV, making it a visible-light-responsive semiconductor with applications in photocatalysis (e.g., pollutant degradation, CO₂ reduction) and optoelectronics. Its layered structure facilitates charge separation, enhancing catalytic efficiency. However, it is sparingly soluble in water and organic solvents, limiting its processing versatility.

Preparation Methods

Bismuth oxyiodide can be synthesized through several methods:

Reaction of Bismuth (III) Oxide with Hydroiodic Acid: This method involves reacting bismuth (III) oxide with hydroiodic acid to produce bismuth oxyiodide.

Reaction of Bismuth Nitrate Pentahydrate with Potassium Iodide: In this method, bismuth nitrate pentahydrate is reacted with potassium iodide in ethylene glycol at 160°C.

Microwave-Assisted Synthesis: Bismuth oxyiodide can also be synthesized using microwaves in glycerol, which promotes the growth of particles with a preferential crystalline orientation.

Chemical Reactions Analysis

Bismuth oxyiodide undergoes various chemical reactions, including:

Photocatalytic Reactions: Bismuth oxyiodide exhibits photocatalytic activity under visible light irradiation, making it useful for degrading organic pollutants.

Oxidation and Reduction Reactions: It can participate in oxidation and reduction reactions, often involving reactive oxygen species such as superoxide ions (O2-) and hydroxyl radicals (OH).

Substitution Reactions: Bismuth oxyiodide can undergo substitution reactions, where iodide ions are replaced by other anions or ligands.

Scientific Research Applications

Bismuth oxyiodide has a wide range of scientific research applications:

Photocatalysis: Due to its photocatalytic properties, bismuth oxyiodide is used in environmental remediation to degrade pollutants in water and air.

Biomedical Applications: Bismuth-based nanoparticles, including bismuth oxyiodide, are explored for their therapeutic, diagnostic, and biosensing properties. .

Material Science: Bismuth oxyiodide is studied for its electronic and optical properties, making it a candidate for use in solar cells and other electronic devices.

Mechanism of Action

The mechanism of action of bismuth oxyiodide primarily involves its photocatalytic activity. Under visible light irradiation, it generates electron-hole pairs that participate in redox reactions. The electrons reduce oxygen molecules to form superoxide ions, while the holes oxidize water molecules to produce hydroxyl radicals. These reactive species are responsible for the degradation of organic pollutants and the antibacterial effects observed in biomedical applications .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Electronic Properties

Bismuth oxyhalides (BiOX) share a common [Bi₂O₂]²⁺ layer interleaved with halogen atoms. Key differences arise in their electronic properties due to halogen electronegativity and ionic radius:

Property	BiOCl	BiOBr	BiOI	PbI₂
Crystal Structure	Tetragonal	Tetragonal	Tetragonal	Hexagonal
Bandgap (eV)	3.3–3.5	2.7–2.9	1.7–1.9	2.3–2.5
Halogen Radius (Å)	1.81 (Cl)	1.96 (Br)	2.20 (I)	2.20 (I)
Light Absorption	UV	Visible	Visible	Visible

BiOI’s smaller bandgap compared to BiOCl and BiOBr enables superior visible-light absorption, critical for solar-driven applications. In contrast, PbI₂ (lead iodide), a direct bandgap semiconductor, is notable for its use in perovskite solar cells but suffers from instability in humid conditions.

Solubility and Stability

• BiOI : Insoluble in water; stable under ambient conditions but prone to photocorrosion under prolonged irradiation.
• BiOCl/BiOBr : Similarly insoluble; higher photochemical stability due to wider bandgaps.
• PbI₂ : Slightly soluble in hot water (0.044 g/100 mL at 20°C), necessitating careful separation techniques (e.g., filtration, centrifugation).

Notes on Evidence Limitations

For instance, highlights PbI₂’s solubility and separation methods, while underscores the scarcity of comprehensive iodine-compound databases. This necessitates reliance on authoritative external sources for BiOI’s detailed properties.